Dichloro-1,3-thiazole-5-sulfonyl chloride

• IUPAC Name: 2,4-dichloro-1,3-thiazole-5-sulfonyl chloride
• InChI: InChI=1S/C3Cl3NO2S2/c4-1-2(11(6,8)9)10-3(5)7-1
• InChI Key: ZEZQYDKDJPFLNO-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=N1)Cl)S(=O)(=O)Cl)Cl
• Molecular Formula: C3Cl3NO2S2
• Molecular Weight: 252.5 g/mol

Description

Dichloro-1,3-thiazole-5-sulfonyl chloride is a chemical compound with the CAS Number: 124789-77-1. It has a molecular weight of 252.53.

Molecular Structure Analysis

The IUPAC name for this compound is 2,4-dichloro-1,3-thiazole-5-sulfonyl chloride. The InChI code for this compound is 1S/C3Cl3NO2S2/c4-1-2(11(6,8)9)10-3(5)7-1.

Physical And Chemical Properties Analysis

The compound has a density of 1.7±0.1 g/cm^3. Its boiling point is 299.5±13.0 °C at 760 mmHg. The vapour pressure is 0.0±0.6 mmHg at 25°C. The enthalpy of vaporization is 51.8±3.0 kJ/mol. The flash point is 135.0±19.8 °C. The index of refraction is 1.583. The molar refractivity is 36.3±0.4 cm^3.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Sulfonamides : Dichloro-1,3-thiazole-5-sulfonyl chloride is used in the synthesis of sulfonamides. It is a reactive electrophilic agent that undergoes nucleophilic substitution reactions, allowing for the regioselective synthesis of trisubstituted 1,3-thiazoles (Turov, Vinogradova, & Brovarets, 2014).

• Solid-Phase Synthesis : This compound is utilized in solid-phase synthesis processes. For instance, polymer-supported sulfonyl chloride is used in the solid-phase synthesis of disubstituted 1,3-oxazolidin-2-ones, demonstrating the versatility of sulfonyl chlorides in synthetic chemistry (Holte, Thijs, & Zwanenburg, 1998).

• Synthesis of Thiazole Derivatives : The compound is also involved in the synthesis of 4-tosyl-5-chlorothiazole derivatives. This demonstrates its role in generating structurally diverse thiazole-based compounds (Kornienko, Zyabrev, & Brovarets, 2014).

Potential Therapeutic Applications

• Antiproliferative Activity : Research has shown that certain derivatives synthesized using this compound demonstrate promising in vitro antiproliferative activity, particularly against HepG2 human cell lines. This suggests potential applications in cancer research (Cohen et al., 2012).

• Antiviral Activity : Some derivatives of this compound have been found to possess anti-tobacco mosaic virus activity, indicating potential in antiviral research (Chen et al., 2010).

Miscellaneous Applications

• Magnetic and Structural Characterization : The compound has been used in the study of copper(II) complexes, contributing to our understanding of the magnetic and structural properties of such complexes (Estes, Gavel, Hatfield, & Hodgson, 1978).

Safety and Hazards

The compound is known to cause severe skin burns and eye damage. It may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash face, hands and any exposed skin thoroughly after handling. Protective gloves, protective clothing, eye protection, and face protection should be worn when handling this compound. It should be used only outdoors or in a well-ventilated area.